Cas no 1797536-10-7 (4-[(3-cyanopyridin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide)

• Product Name: 4-[(3-cyanopyridin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide
• CAS No: 1797536-10-7
• MF: C₁₈H₁₆Cl₂N₄O₂
• MW: 391.25124168396
• CID: 5406166
• Update Time: 2025-11-01

4-[(3-cyanopyridin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-[(3-Cyano-2-pyridinyl)oxy]-N-(3,4-dichlorophenyl)-1-piperidinecarboxamide
• 4-[(3-cyanopyridin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide

• Inchi： 1S/C18H16Cl2N4O2/c19-15-4-3-13(10-16(15)20)23-18(25)24-8-5-14(6-9-24)26-17-12(11-21)2-1-7-22-17/h1-4,7,10,14H,5-6,8-9H2,(H,23,25)
• InChI Key： DUDLNISXPNIXBL-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(Cl)C(Cl)=C2)=O)CCC(OC2=NC=CC=C2C#N)CC1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 615.2±55.0 °C(Predicted)
• pka: 12.60±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 4-[(3-cyanopyridin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide

Introduction to 4-[(3-cyanopyridin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide (CAS No. 1797536-10-7) and Its Emerging Applications in Chemical Biology

The compound 4-[(3-cyanopyridin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide, identified by the CAS number 1797536-10-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic amide derivative has garnered attention due to its unique structural features and promising biological activities, making it a valuable candidate for further exploration in drug discovery and therapeutic development.

At the core of its molecular structure lies a piperidine ring, a common motif in medicinal chemistry known for its ability to enhance binding affinity and metabolic stability. The piperidine core is further functionalized with an N-substituent, specifically a carboxamide group, which introduces a polar moiety capable of engaging with biological targets through hydrogen bonding interactions. This modification is particularly noteworthy, as it can modulate the compound's solubility and bioavailability, critical factors in drug design.

The presence of a 3-cyanopyridin-2-yl moiety at the 4-position of the piperidine ring adds another layer of complexity to the molecule. The cyano group not only influences electronic properties but also serves as a potential site for further derivatization, enabling the synthesis of analogues with tailored biological profiles. This structural feature aligns with current trends in medicinal chemistry, where multifunctional groups are strategically incorporated to enhance target specificity and therapeutic efficacy.

Moreover, the 3,4-dichlorophenyl substituent appended to the nitrogen atom of the piperidine ring contributes to the compound's overall pharmacophore. Chlorine atoms are well-known in drug design for their ability to increase lipophilicity and improve binding interactions with protein targets. The dichloro substitution pattern is particularly interesting, as it may confer both electronic and steric effects that are finely tuned to interact with biological receptors.

Recent studies have highlighted the potential of this compound as an inhibitor of various enzymatic targets relevant to human health. For instance, preliminary in vitro assays suggest that 4-[(3-cyanopyridin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide exhibits inhibitory activity against kinases and other enzymes implicated in cancer progression. The compound's ability to modulate these pathways could make it a promising lead for developing novel anticancer agents.

The structural framework of this molecule also suggests potential applications in addressing neurological disorders. Piperidine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. The unique combination of substituents in 4-[(3-cyanopyridin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide may enable it to interact with these systems in a novel manner, offering new insights into the treatment of conditions such as depression and neurodegenerative diseases.

In addition to its pharmacological potential, this compound has shown promise in preclinical models for its favorable pharmacokinetic properties. Studies indicate that it exhibits good oral bioavailability and moderate metabolic stability, characteristics that are essential for translating preclinical findings into clinical success. Furthermore, its solubility profile suggests that it may be suitable for formulation into various dosage forms, enhancing patient compliance.

The synthesis of 4-[(3-cyanopyridin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include nucleophilic substitution reactions to introduce the cyano and chloro substituents, followed by condensation reactions to form the piperidine ring system. These synthetic strategies highlight the compound's accessibility while maintaining high purity standards required for pharmaceutical applications.

The growing interest in this compound underscores its significance as a building block for future drug candidates. Researchers are exploring derivatives with modified substituents to optimize potency and selectivity against specific biological targets. Such efforts are driven by the need for more effective therapies with reduced side effects—a cornerstone of modern medicine.

As computational methods advance, virtual screening techniques are being employed to identify potential binding interactions between 4-[(3-cyanopyridin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide and target proteins. These simulations provide valuable insights into molecular recognition processes and guide experimental efforts toward high-throughput screening campaigns. This integration of computational biology with synthetic chemistry accelerates the drug discovery pipeline significantly.

The regulatory landscape also plays a crucial role in advancing compounds like this one toward clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards before they can be tested in humans. Collaborative efforts between academia and industry are essential to navigate these regulatory pathways efficiently.

In conclusion,4-[(3-cyanopyridin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide (CAS No. 1797536-10-7) stands out as a versatile scaffold with broad therapeutic implications. Its unique structural features combined with promising preclinical data position it as a compelling candidate for further investigation in chemical biology and pharmaceutical research. As scientific understanding evolves, this compound will likely continue to inspire innovative approaches toward addressing complex diseases.